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Compound of Interest

Compound Name:
TRIS(TRIMETHYLSILOXY)ANTIM

ONY

CAS No.: 194033-87-9

Cat. No.: B071154

Get Quote

Executive Summary & Chemical Distinction
Tris(trimethylsiloxy)antimony (

) is a specialized organometallic precursor primarily utilized in Chemical Vapor Deposition
(CVD) and Atomic Layer Deposition (ALD) for creating high-purity antimony oxide thin films and
III-V semiconductor quantum dots (e.g., InSb).

CRITICAL SAFETY DISTINCTION: Researchers must distinguish this compound from its

pyrophoric analog, Tris(trimethylsilyl)antimony (

).

Target Compound:

(Contains Oxygen spacer).[1] Hydrolytically Unstable.

Analog:
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(Direct Sb-Si bond). Pyrophoric.

This guide focuses strictly on the siloxy derivative, characterizing it as a moisture-sensitive

flammable liquid that degrades rapidly into antimony oxides and volatile silanols upon exposure

to ambient atmosphere.

Physicochemical Profile
The utility of Tris(trimethylsiloxy)antimony lies in its volatility and clean decomposition

pathway. Unlike halide precursors, it avoids chlorine contamination in deposited films.

Table 1: Physicochemical Properties
Property Value / Description

Chemical Formula

Molecular Weight ~389.34 g/mol

CAS Number
194033-87-9 (Note: Often confused with 7029-

27-8)

Physical State Colorless to pale yellow liquid

Solubility Soluble in anhydrous ethers, toluene, hexane

Boiling Point ~80-85°C at reduced pressure (0.1 Torr)

Flash Point 45°C (Estimated - Flammable Liquid)

Reactivity Rapid hydrolysis; Stable under Argon/Nitrogen

Reactivity Architecture & Hazard Analysis
The Hydrolysis Mechanism
The primary operational hazard is the compound's sensitivity to protic sources (water,

alcohols). Upon contact with moisture, the

bond cleaves. This is not merely a degradation issue but a contamination risk; the formation of
solid

can clog vapor delivery lines in CVD systems.
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Diagram 1: Hydrolytic Degradation Pathway
This diagram illustrates the cascading failure of the precursor in air, leading to solid particulate

formation.
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Figure 1: Mechanism of hydrolysis. Note the formation of solid precipitates (

), which serves as the primary visual indicator of seal failure.

Toxicology & GHS Classification
While less aggressive than alkyl antimonies, the hydrolysis products present significant risks.

H226: Flammable liquid and vapor.[2]

H315 / H319: Causes skin and serious eye irritation.[2]

Antimony Toxicity: Chronic exposure to Sb compounds can cause pneumoconiosis and

cardiovascular issues.

Hydrolysis Byproduct: Trimethylsilanol is a volatile irritant affecting the respiratory tract.

Advanced Handling & Storage Protocols
To maintain scientific integrity, the handling protocol must be a closed-loop system. Any breach

in the inert barrier results in immediate precursor degradation.

Storage Specifications
Container: Schlenk flask or Teflon-valved ampoule.
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Atmosphere: Stored under positive pressure Argon (N2 is acceptable, but Ar is preferred due

to density).

Temperature: Ambient is generally stable, but refrigeration (<4°C) slows incidental hydrolysis

through valve seals over long durations.

Transfer Protocol (Schlenk Line)
Expert Insight: Never use standard syringes with rubber septa for long-term storage or slow

addition. The silicone in septa can swell upon contact with siloxanes, and the puncture is a

moisture ingress point.

Preparation: Flame-dry all glassware under vacuum.

Cannula Transfer: Use stainless steel or Teflon cannulas for liquid transfer between vessels.

Pressure Equalization: Ensure the receiving vessel is vented to an inert bubbler to prevent

over-pressurization during transfer.

Diagram 2: Inert Atmosphere Workflow
This workflow ensures zero contact with ambient atmosphere during the transition from storage

to reactor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Integrity Check
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Figure 2: Operational workflow for transferring Tris(trimethylsiloxy)antimony from storage to

application, highlighting critical control points.
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Emergency Response & Waste Management
Spill Management
Do not use water. Water will accelerate the release of volatile silanols and heat.

Evacuate: Remove ignition sources.

Absorb: Use dry vermiculite or sand.

Neutralize: Once absorbed, the material can be slowly hydrolyzed in a fume hood by adding

dilute ethanol, followed by water, to convert all reactive species to inert Antimony Oxide (

).

Disposal
The final waste product will contain heavy metal (Antimony).[2]

Classification: Hazardous Waste (Heavy Metal).

Protocol: Collect hydrolyzed solids and solvents in a container labeled "Antimony Waste." Do

not mix with general organic solvents if possible, to lower disposal costs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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